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Compound of Interest

Compound Name: 2-Aminoethyl hydrogen sulfate

Cat. No.: B043139 Get Quote

CAS Number: 926-39-6

This technical guide provides an in-depth overview of 2-Aminoethyl hydrogen sulfate, a

versatile compound with significant applications in biochemical research and as a precursor in

pharmaceutical and chemical synthesis. Known for its role as an inhibitor of GABA

transaminase, this document details its chemical and physical properties, synthesis protocols,

mechanism of action, and key experimental procedures relevant to researchers, scientists, and

professionals in drug development.

Physicochemical Properties
2-Aminoethyl hydrogen sulfate, also known as ethanolamine-O-sulfate (EOS), is a white to

slightly beige crystalline powder.[1][2][3] Its fundamental properties are summarized in the table

below.
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Property Value References

CAS Number 926-39-6 [4][5]

Molecular Formula C₂H₇NO₄S [4][5]

Molecular Weight 141.15 g/mol [4][5][6]

Melting Point 277-280 °C (decomposes) [1][2][7]

Appearance
White to slightly beige fine

crystalline powder
[1][2][3]

Water Solubility Soluble [1][8]

IUPAC Name 2-aminoethyl hydrogen sulfate [6]

Synonyms

Sulfuric acid mono(2-

aminoethyl) ester,

Ethanolamine O-sulfate (EOS),

2-Aminoethyl sulfate

[5][8]

InChI Key
WSYUEVRAMDSJKL-

UHFFFAOYSA-N
[6][7]

SMILES C(COS(=O)(=O)O)N [6]

Synthesis of 2-Aminoethyl Hydrogen Sulfate
The synthesis of 2-Aminoethyl hydrogen sulfate is most commonly achieved through the

reaction of ethanolamine with sulfuric acid or sulfur trioxide.[8][9] Several methods have been

described, with variations in solvents, catalysts, and reaction conditions to optimize yield and

purity.[9][10]

Experimental Protocol: Synthesis from Ethanolamine
and Sulfuric Acid
This protocol describes a common laboratory-scale synthesis.[2][10]

Materials:
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Ethanolamine

Concentrated Sulfuric Acid (98%)

Toluene

Tetrabutylammonium bromide (TBAB) (phase transfer catalyst)

Ethanol

Three-necked flask

Constant pressure dropping funnel

Thermometer

Magnetic stirrer

Oil-water separator with reflux condenser

Procedure:

To a three-necked flask containing 400 mL of toluene, add 100 mL of ethanolamine and 100

mg of the phase transfer catalyst, TBAB.[10][11]

Slowly add 1.1 equivalents of 98% concentrated sulfuric acid to the stirred mixture via the

dropping funnel, ensuring the temperature is maintained below 40°C. The addition should be

completed within one hour.[10]

After the addition is complete, continue stirring for 30 minutes.[10]

Assemble the oil-water separator and reflux condenser. Heat the reaction mixture to 110°C

to begin azeotropic reflux dehydration.[10]

Continue the reflux for approximately one hour, or until water no longer separates from the

toluene.[10]

Cool the reaction solution to below 30°C.[10]
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Filter the resulting precipitate.[10]

Wash the filter cake with ethanol.[10]

Dry the solid product to obtain 2-Aminoethyl hydrogen sulfate powder.[10][11]
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Synthesis Workflow of 2-Aminoethyl Hydrogen Sulfate

Reactants & Catalyst

Reaction Process

Purification

Ethanolamine

1. Mix Ethanolamine, Toluene,
& TBAB in Flask

Concentrated
Sulfuric Acid

Toluene
(Solvent)

TBAB
(Catalyst)

2. Slowly Add Sulfuric Acid
(<40°C)

3. Azeotropic Reflux
with Dehydration (110°C)

4. Cool Solution
(<30°C)

5. Filter Precipitate

6. Wash with Ethanol

7. Dry Solid

Final Product:
2-Aminoethyl Hydrogen Sulfate
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GABA Metabolism and Inhibition by 2-Aminoethyl Hydrogen Sulfate

Glutamate
(Excitatory)

GABA
(Inhibitory)

 Decarboxylation

Succinic Semialdehyde

 Transamination

Succinate

Krebs Cycle

Glutamate Decarboxylase
(GAD)

GABA Transaminase
(GABA-AT)

SSADH

2-Aminoethyl
Hydrogen Sulfate

 Irreversible
Inhibition
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Workflow for In Vitro GABA-T Inhibition Assay

1. Prepare Reagents:
Buffer, Substrates (GABA, α-KG),

Cofactor (NADP+), Enzymes (GABA-T, SSADH),
Inhibitor (2-AHS)

2. Plate Setup (96-well):
Add Buffer, α-KG, and varying

concentrations of 2-AHS

3. Add GABA-T Enzyme
to each well

4. Pre-incubate Plate
(e.g., 10-15 min at 25°C)

5. Initiate Reaction:
Add GABA and NADP+ mixture

6. Measure Absorbance at 340 nm
over time (kinetic read)

7. Data Analysis:
Calculate initial rates (V₀)

Determine IC₅₀

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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